Cas no 1542513-80-3 (Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate)

• Product Name: Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate
• CAS No: 1542513-80-3
• MF: C₁₁H₁₁FO₃
• MW: 210.201647043228
• CID: 5760049
• PubChem ID: 80205781
• Update Time: 2025-06-15

Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1127026
• 1542513-80-3
• AKOS018767936
• methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate
• Methyl 3-fluoro-4-methyl-β-oxobenzenepropanoate
• Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate

• Inchi： 1S/C11H11FO3/c1-7-3-4-8(5-9(7)12)10(13)6-11(14)15-2/h3-5H,6H2,1-2H3
• InChI Key： HEMHNZCKGIKKJJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C(CC(=O)OC)=O

Computed Properties

• Exact Mass: 210.06922237g/mol
• Monoisotopic Mass: 210.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.181±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 281.7±25.0 °C(Predicted)
• pka: 10.35±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate

Comprehensive Overview of Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate (CAS No. 1542513-80-3)

Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate (CAS No. 1542513-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its fluoro and methyl substituents, exhibits unique reactivity and potential applications in drug discovery and material science. Its molecular structure, featuring a β-keto ester moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its role as a building block for small-molecule drugs, especially in oncology and neurology. The compound's CAS No. 1542513-80-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most discussed topics in organic synthesis is the green chemistry approach to producing such intermediates. Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate can be synthesized using catalytic methods, reducing waste and energy consumption. This aligns with the global push for sustainable chemical processes, a hot topic among environmental scientists and industry stakeholders.

The compound's spectroscopic properties (e.g., NMR, IR) are well-documented, making it a reliable reference for analytical chemists. Its 3-oxopropanoate backbone is also a key feature in heterocyclic synthesis, a field gaining traction due to the rise of biodegradable materials. Users often search for "synthesis of fluorinated β-keto esters" or "applications of 1542513-80-3," highlighting its interdisciplinary appeal.

From a commercial perspective, Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate is supplied by leading chemical manufacturers under strict quality control. Its storage conditions and handling protocols are critical to maintaining stability, a common query among laboratory technicians. The compound's purity standards (>98%) ensure reproducibility in research, a priority for pharmaceutical developers.

In summary, Methyl 3-(3-fluoro-4-methylphenyl)-3-oxopropanoate (CAS No. 1542513-80-3) represents a convergence of innovation in organic synthesis, drug development, and sustainable chemistry. Its multifaceted applications and alignment with current scientific trends make it a compound of enduring interest.